Cas no 1934459-69-4 (1-(3-hydroxycyclohexyl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(3-hydroxycyclohexyl)methylcyclopropane-1-carbaldehyde
• CAS No: 1934459-69-4
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5701474
• PubChem ID: 130698088
• Update Time: 2025-05-25

1-(3-hydroxycyclohexyl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1619922
• 1-[(3-Hydroxycyclohexyl)methyl]cyclopropane-1-carbaldehyde
• 1934459-69-4
• Cyclopropanecarboxaldehyde, 1-[(3-hydroxycyclohexyl)methyl]-
• 1-(3-hydroxycyclohexyl)methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C11H18O2/c12-8-11(4-5-11)7-9-2-1-3-10(13)6-9/h8-10,13H,1-7H2
• InChI Key： TZNNHWGGTDPFAL-UHFFFAOYSA-N
• SMILES： C1(CC2CCCC(O)C2)(C=O)CC1

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 290.7±13.0 °C(Predicted)
• pka: 15.31±0.40(Predicted)

Additional information on 1-(3-hydroxycyclohexyl)methylcyclopropane-1-carbaldehyde

1-(3-Hydroxycyclohexyl)methylcyclopropane-1-carbaldehyde (CAS No. 1934459-69-4): A Comprehensive Overview

The compound 1-(3-hydroxycyclohexyl)methylcyclopropane-1-carbaldehyde, identified by the CAS registry number 1934459-69-4, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a cyclopropane moiety and an aldehyde group. The presence of the hydroxyl group on the cyclohexane ring adds to its functional diversity, making it a versatile compound for both academic research and industrial applications.

Recent studies have highlighted the importance of compounds like 1-(3-hydroxycyclohexyl)methylcyclopropane-1-carbaldehyde in the development of advanced materials. Researchers have explored its potential as a building block for synthesizing novel polymers and biodegradable plastics. The cyclopropane ring, known for its high strain energy, contributes to the molecule's reactivity, making it an ideal candidate for various organic reactions. For instance, its use in click chemistry has shown promising results in creating stable and functional materials.

In the field of medicinal chemistry, this compound has been investigated for its potential as a drug delivery agent. The hydroxyl group on the cyclohexane ring allows for easy functionalization, enabling the attachment of bioactive molecules or targeting ligands. This property makes it a valuable intermediate in the synthesis of complex pharmaceutical compounds. Recent advancements in nanotechnology have also leveraged this compound's structure to develop drug delivery systems with enhanced bioavailability and reduced side effects.

The synthesis of 1-(3-hydroxycyclohexyl)methylcyclopropane-1-carbaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that this compound can be produced efficiently on an industrial scale. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cyclopropanation and aldehyde formation.

From an environmental perspective, this compound has shown promise in sustainable chemistry applications. Its ability to undergo enzymatic degradation under specific conditions makes it a candidate for eco-friendly chemical processes. Recent studies have explored its use in bio-based polymer production, where it serves as a renewable alternative to traditional petrochemical-based monomers.

In conclusion, 1-(3-hydroxycyclohexyl)methylcyclopropane-1-carbaldehyde (CAS No. 1934459-69-4) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, reactivity, and functional versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future advancements in chemistry and materials science is expected to grow significantly.